Cas no 78196-70-0 (2,2'-Bi-1H-benzimidazole,6,6'-dimethyl-)

• Product Name: 2,2'-Bi-1H-benzimidazole,6,6'-dimethyl-
• CAS No: 78196-70-0
• MF: C₁₆H₁₄N₄
• MW: 262.30916261673
• CID: 575447
• PubChem ID: 243876
• Update Time: 2025-04-19

2,2'-Bi-1H-benzimidazole,6,6'-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 2,2'-Bi-1H-benzimidazole,6,6'-dimethyl-
• 6-methyl-2-(6-methyl-1H-benzimidazol-2-yl)-1H-benzimidazole
• 2,2'-Bi-1H-benzimidazole,5,5'-dimethyl- (9CI)
• 5(6),5'(6')-dimethylbibenzimidazole
• 5,5'-dimethyl-1(3)H,1'(3')H-[2,2']bibenzimidazolyl
• 5,5'-dimethyl-1H,1'H-[2,2']bibenzoimidazolyl
• 5,5'-dimethyl-2,2'-bibenzimidazole
• 5,5'-dimethyl-2,2'-bisbenzimidazole
• AC1L6CJ2
• AG-J-72566
• CTK5E5492
• NSC54093
• SureCN1171203
• DTXSID30288096
• SCHEMBL1171203
• 78196-70-0
• NSC-54093
• 6,6'-Dimethyl-1H,1'H-2,2'-bibenzimidazole

• Inchi： 1S/C16H14N4/c1-9-3-5-11-13(7-9)19-15(17-11)16-18-12-6-4-10(2)8-14(12)20-16/h3-8H,1-2H3,(H,17,19)(H,18,20)
• InChI Key： LTRADJKPFBPZJG-UHFFFAOYSA-N
• SMILES： N1C2C=C(C)C=CC=2N=C1C1=NC2C=CC(C)=CC=2N1

Computed Properties

• Exact Mass: 262.12202
• Monoisotopic Mass: 262.122
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.4Ų

Experimental Properties

• Density: 1.32
• Boiling Point: 553.1°C at 760 mmHg
• Flash Point: 261.6°C
• Refractive Index: 1.753
• PSA: 57.36
• LogP: 3.72300